Cas no 1482-62-8 (p-Chlorophenylcyanoguanidine)

• Product Name: p-Chlorophenylcyanoguanidine
• CAS No: 1482-62-8
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• MDL: MFCD01724336
• CID: 188622
• PubChem ID: 15140
• Update Time: 2025-10-05

p-Chlorophenylcyanoguanidine Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(4-chlorophenyl)-N'-cyano-
• p-Chlorophenylcyanoguanidine
• 2-(4-chlorophenyl)-1-cyanoguanidine
• Proguanil Related Compound E
• NSC 74463
• N-(4-Chlorophenyl)-N’p-Chlorophenyldicyandiamide
• 4-CHLOROPHENYLCYANOGUANIDINE
• P-CHLOROPHENYL-CYANOGUANIDINE
• (4-chlorophenyl)-dicyanodiamide
• N-(p-Chlorophenyl)dicyandiamide
• 1-(p-Chlorophenyl)-3-cyanoguanidine
• 1-(4-chlorophenyl)-3-cyanoguanidine
• p-Chlorophenyldicyandiamide
• NSC74463
• Guanidine, N-(4-chlorophenyl)-N'-cyano-
• 1-(p-Chlorophenyl)dicyanodiamide
• 1-(p-Chlorophenyl)-3-cyanoguanidin
• N-(4-Chlorophenyl)-N'-cyanoguanidine
• GUANIDINE, 1-(p-CHLOROPHENYL)-3-CYANO-
• 4-Chlor-phenyl-dicyandiamin [German]
• 3-(4-chlorophe
• JMEJOUCPQDFPFK-UHFFFAOYSA-N
• Maybridge1_004360
• 3-AMINO-3-(2-HYDROXY-4-METHOXY-PHENYL)-PROPIONICACID
• AS-17423
• FT-0660897
• HMS553O06
• AM85594
• NCI60_041629
• NCI74463
• NCIStruc2_000003
• MFCD01724336
• 3-(4-chlorophenyl)-1-cyanoguanidine
• AL-398/25017011
• 1-(4-chlorophenyl)-3-cyano-guanidine
• CCG-36252
• BCP28543
• NCGC00096927-01
• CHEMBL1329926
• DTXSID10163933
• AKOS005720992
• UNII-X27G052788
• NS00021674
• D86422
• N-(4-Chlorophenyl)-N?-cyanoguanidine
• N-(4-Chlorophenyl)-N inverted exclamation marka-cyanoguanidine
• NCGC00013817
• NCIStruc1_000255
• N-p-chlorophenyl-N'-cyanoguanidine
• BRN 2213286
• NCGC00013817-02
• N-(4-Chlorophenyl)-N'-cyanoquanidine
• 1-(4-chlorophenyl)-2-cyanoguanidine
• 4-Chlor-phenyl-dicyandiamin
• 1482-62-8
• CS-0324317
• Q27293403
• A851632
• 1-Cyano-3-(4-chlorophenyl)guanidine
• PROGUANIL HYDROCHLORIDE IMPURITY E [EP IMPURITY]
• SCHEMBL1108190
• EINECS 216-043-5
• N-(4-chlorophenyl)-N''-cyanoguanidine
• J-008456
• WLN: NCMYUM&MR DG
• 4-12-00-01197 (Beilstein Handbook Reference)
• SCHEMBL16333454
• NSC-74463
• X27G052788
• Guanidine, N-(4-chlorophenyl)-N'-cyano-(9CI)
• PROGUANIL HYDROCHLORIDE IMPURITY E (EP IMPURITY)
• DTXCID0086424
• STL140821

• MDL： MFCD01724336
• Inchi： 1S/C8H7ClN4/c9-6-1-3-7(4-2-6)13-8(11)12-5-10/h1-4H,(H3,11,12,13)
• InChI Key： JMEJOUCPQDFPFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C(\N)/NC#N
• BRN： 2213286

Computed Properties

• Exact Mass: 194.03600
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Experimental Properties

• Melting Point: 205-210°C
• Boiling Point: 340.2°C at 760 mmHg
• PSA: 71.70000
• LogP: 2.32098

p-Chlorophenylcyanoguanidine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on p-Chlorophenylcyanoguanidine

Recent Advances in the Study of p-Chlorophenylcyanoguanidine (CAS: 1482-62-8) and Its Applications in Chemical Biology and Medicine

The compound p-Chlorophenylcyanoguanidine (CAS: 1482-62-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of p-Chlorophenylcyanoguanidine as a versatile intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, particularly targeting protein kinases involved in inflammatory pathways. The compound's cyanoguanidine moiety has been shown to enhance binding affinity to ATP-binding sites, making it a valuable scaffold for drug design.

In the realm of antimicrobial research, p-Chlorophenylcyanoguanidine has exhibited promising activity against drug-resistant bacterial strains. A team at the University of Cambridge reported in Antimicrobial Agents and Chemotherapy that derivatives of this compound showed potent inhibition of bacterial DNA gyrase, with MIC values in the low micromolar range against MRSA and other Gram-positive pathogens. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies published in Nature Communications revealed that p-Chlorophenylcyanoguanidine derivatives form specific hydrogen-bonding interactions with key residues in target proteins, providing a structural basis for their selectivity and potency. These insights are facilitating the rational design of next-generation therapeutics with improved pharmacokinetic properties.

From a safety perspective, recent toxicological assessments have provided important data on the compound's pharmacological profile. A 2024 preclinical study in Toxicology and Applied Pharmacology reported favorable results regarding the compound's metabolic stability and low cytotoxicity in human cell lines, supporting its potential for further drug development. However, researchers noted the need for additional studies to fully characterize its in vivo pharmacokinetics and potential off-target effects.

Looking forward, several pharmaceutical companies have included p-Chlorophenylcyanoguanidine derivatives in their development pipelines, particularly for inflammatory and infectious disease indications. The compound's structural flexibility allows for diverse modifications, enabling the exploration of various therapeutic applications. As research continues, this molecule is expected to contribute significantly to the development of novel therapeutic agents in multiple disease areas.